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Compound of Interest

Compound Name: Asimadoline

Cat. No.: B1665285 Get Quote

Essential Safety and Handling Guide for
Asimadoline
This document provides crucial safety and logistical information for the handling and disposal

of Asimadoline in a laboratory setting. The following procedures are based on established

safety protocols for potent pharmaceutical compounds and should be strictly adhered to by all

personnel.

Chemical and Physical Properties of Asimadoline
A comprehensive summary of the known quantitative data for Asimadoline is presented below.

This information is critical for understanding its behavior and potential hazards.
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Property Value Source

Molecular Formula C27H31ClN2O2 [1]

Molecular Weight 451.0 g/mol [1]

IC50 (κ-opioid receptor, human

recombinant)
1.2 nM [2][3][4]

IC50 (κ-opioid receptor, guinea

pig)
5.6 nM

IC50 (μ-opioid receptor) 3 µM

IC50 (δ-opioid receptor) 0.7 µM

Solubility in DMSO 240 mg/mL

Personal Protective Equipment (PPE)
Due to the potent nature of Asimadoline, a κ-opioid agonist, stringent measures must be taken

to avoid exposure. The following personal protective equipment is mandatory when handling

this compound.

Gloves: Two pairs of chemotherapy-rated nitrile gloves should be worn at all times. Change

gloves immediately if contaminated.

Eye Protection: Chemical safety goggles are required to protect against splashes and

airborne particles.

Lab Coat: A disposable, fluid-resistant lab coat must be worn to protect the body.

Respiratory Protection: When handling the powdered form of Asimadoline outside of a

certified chemical fume hood or glove box, a NIOSH-approved respirator (e.g., N95 or

higher) is necessary to prevent inhalation.
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Caption: Recommended Personal Protective Equipment for handling Asimadoline.

Operational Plan for Handling Asimadoline
A systematic approach to handling Asimadoline is essential to ensure safety and maintain the

integrity of the compound. The following workflow outlines the key steps from receipt to

disposal.

Receiving: Upon receipt, inspect the container for any damage or leaks. The package should

be opened in a designated area, preferably within a chemical fume hood.

Storage: Asimadoline should be stored in a cool, dry, and well-ventilated area, away from

strong oxidizing agents. Stock solutions can be stored at temperatures below -20°C for

several months.

Preparation of Solutions: All weighing and preparation of solutions must be conducted in a

certified chemical fume hood or a glove box to minimize inhalation exposure.

Handling: Always wear the appropriate PPE as specified above. Avoid direct contact with

skin, eyes, and clothing.

Spill Management: In case of a spill, immediately cordon off the area. For small spills of

powdered material, carefully sweep it up and place it into a sealed container for disposal.

Avoid creating dust. For liquid spills, absorb with an inert material and place in a sealed

container for disposal.
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Decontamination: All surfaces and equipment that have come into contact with Asimadoline
must be thoroughly decontaminated.

1. Receiving
(Inspect for damage)

2. Storage
(Cool, dry, ventilated)

3. Solution Preparation
(In fume hood/glove box)

4. Handling
(Full PPE)

5. Spill Management
(Contain and clean)

If spill occurs

6. Decontamination
(Surfaces and equipment)

7. Disposal
(Follow hazardous waste procedures)
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Caption: Step-by-step workflow for the safe handling of Asimadoline.

Disposal Plan
Proper disposal of Asimadoline and any contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Collection: All waste materials, including empty containers, used PPE, and

contaminated lab supplies, should be collected in a designated, clearly labeled hazardous

waste container.

Disposal Method: Asimadoline is not on the FDA's flush list. Therefore, it should be

disposed of as chemical waste through an approved hazardous waste disposal program.

Follow these general steps for disposal of unused medicine in the trash if a take-back

program is not available:

Remove the drug from its original container.

Mix the medicine with an undesirable substance like dirt, cat litter, or used coffee grounds.

Do not crush tablets or capsules.

Place the mixture in a sealed container, such as a plastic bag.

Dispose of the sealed container in the trash.

Container Decontamination: Before recycling or disposing of the original container, ensure all

personal and identifying information is removed or blacked out.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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